Cas no 540740-40-7 (1H-Indole-2-carboxylic acid, 6-chloro-1-(phenylsulfonyl)-, ethyl ester)
540740-40-7 structure
Product Name:1H-Indole-2-carboxylic acid, 6-chloro-1-(phenylsulfonyl)-, ethyl ester
CAS No:540740-40-7
MF:C17H14ClNO4S
MW:363.815362453461
CID:355621
PubChem ID:506829
Update Time:2025-04-19
1H-Indole-2-carboxylic acid, 6-chloro-1-(phenylsulfonyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 6-chloro-1-(phenylsulfonyl)-, ethyl ester
- ethyl 1-(benzenesulfonyl)-6-chloroindole-2-carboxylate
- CHEMBL83981
- ethyl 1-(benzenesulfonyl)-6-chloro-indole-2-carboxylate
- 540740-40-7
- DTXSID00333461
-
- Inchi: 1S/C17H14ClNO4S/c1-2-23-17(20)16-10-12-8-9-13(18)11-15(12)19(16)24(21,22)14-6-4-3-5-7-14/h3-11H,2H2,1H3
- InChI Key: OVAVOTJNWWQONL-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C=C(C(=O)OCC)N(C=2C=1)S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 363.03332
- Monoisotopic Mass: 363.0332068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 73.8Ų
Experimental Properties
- PSA: 65.37
1H-Indole-2-carboxylic acid, 6-chloro-1-(phenylsulfonyl)-, ethyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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